2-((1-(4-Iodo-2-methylphenyl)-2,5-dioxopyrrolidin-3-yl)thio)benzoic acid

• IUPAC Name: 2-[1-(4-iodo-2-methylphenyl)-2,5-dioxopyrrolidin-3-yl]sulfanylbenzoic acid
• InChI: InChI=1S/C18H14INO4S/c1-10-8-11(19)6-7-13(10)20-16(21)9-15(17(20)22)25-14-5-3-2-4-12(14)18(23)24/h2-8,15H,9H2,1H3,(H,23,24)
• InChI Key: CMSXVEDJDZCPSR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)I)N2C(=O)CC(C2=O)SC3=CC=CC=C3C(=O)O
• Molecular Formula: C18H14INO4S
• Molecular Weight: 467.3 g/mol

Description

The compound is a complex organic molecule that includes a benzoic acid moiety, a pyrrolidinone moiety, and an iodinated methylphenyl group.

Synthesis Analysis

While specific synthesis methods for this compound are not available, it’s likely that its synthesis would involve the coupling of the benzoic acid moiety with the pyrrolidinone moiety, possibly through a thioether linkage.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The benzoic acid moiety would contribute a carboxylic acid group, the pyrrolidinone moiety would contribute a cyclic amide group, and the iodinated methylphenyl group would contribute an aromatic ring.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the iodine atom, which could potentially undergo substitution reactions. The carboxylic acid group could also participate in acid-base reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the carboxylic acid group could result in the compound having acidic properties.

Scientific Research Applications

Boronic Ester Chemistry

• The compound’s iodine atom can be replaced with a boron group, leading to interesting applications:
  • Boronic Ester Derivatives : Researchers synthesize boronic esters from 4-iodo-2-Methylbenzoic acid. .
  • .

Mechanism of Action

Without specific context, it’s difficult to predict the mechanism of action of this compound. If it’s intended for use as a drug, its mechanism of action would depend on its interactions with biological targets in the body.

Safety and Hazards

As with any chemical compound, handling this compound would require appropriate safety precautions. The presence of the iodine atom could potentially make this compound hazardous if it’s not handled properly.

Future Directions

The potential applications of this compound would depend on its physical and chemical properties, as well as its biological activity if it’s intended for use as a drug.